Cas no 42731-39-5 (sodium 3-oxo-3-phenylprop-1-en-1-olate)

• Product Name: sodium 3-oxo-3-phenylprop-1-en-1-olate
• CAS No: 42731-39-5
• MF: C₉H₇NaO₂
• MW: 170.140453577042
• CID: 2688491
• PubChem ID: 6374392
• Update Time: 2023-11-27

sodium 3-oxo-3-phenylprop-1-en-1-olate Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyacrylophenone sodium salt
• Acrylophenone, 3-hydroxy-, sodium salt
• sodium 3-oxo-3-phenylprop-1-en-1-olate
• 3-Hydroxy-1-phenyl-2-propen-1-one sodium salt
• 2-Propen-1-one, 3-hydroxy-1-phenyl-, sodium salt
• sodium (E)-3-oxo-3-phenylprop-1-en-1-olate
• SBB017286
• ST078244
• 1-Phenyl-3-(sodiooxy)-2-propene-1-one
• sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate

• Inchi： 1S/C9H8O2.Na/c10-7-6-9(11)8-4-2-1-3-5-8;/h1-7,10H;/q;+1/p-1/b7-6+;
• InChI Key： PEVYPQDPWKPGJN-UHDJGPCESA-M
• SMILES： [Na+].O=C(/C=C/[O-])C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Topological Polar Surface Area: 40.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives